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Compound of Interest

Compound Name: Pociredir

Cat. No.: B12754854

Cambridge, MA — As the investigational drug Pociredir (formerly FTX-6058) advances through
clinical trials for the treatment of sickle cell disease, it is imperative for researchers, scientists,
and drug development professionals to adhere to proper disposal procedures to ensure
laboratory safety and environmental protection. This document provides essential, step-by-step
guidance for the safe and compliant disposal of Pociredir.

Pociredir, a small molecule inhibitor of Embryonic Ectoderm Development (EED), is not
classified as a hazardous substance according to its Safety Data Sheet (SDS).[1] However, as
an investigational compound, all unused, expired, or contaminated Pociredir, as well as any
materials used in its handling, must be disposed of following established protocols for
investigational medicinal products.

Key Disposal Information for Pociredir

For quick reference, the following table summarizes the essential information regarding the
disposal of Pociredir.
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Characteristic Information Source
Chemical Name Pociredir (FTX-6058) [1]
Molecular Formula C22H18FN502 [1]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture
Primary Disposal Method Incineration [2]

Standard laboratory PPE
Personal Protective Equipment  (gloves, lab coat, safety [1]

glasses)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Pociredir in a
laboratory or clinical trial setting. This procedure is designed to comply with general guidelines
for the disposal of non-hazardous investigational drugs.[2]

1. Segregation and Collection:

» At the point of generation, separate all Pociredir waste from regular trash and other
chemical waste streams.

e This includes unused or partially used vials, contaminated personal protective equipment
(PPE) such as gloves and lab coats, and any lab materials that have come into direct contact
with the compound (e.g., weighing papers, pipette tips, contaminated glassware).

o Collect all solid and liquid Pociredir waste in a designated, clearly labeled, leak-proof
container. The container should be marked as "Incineration Only" and include the name of
the compound.

2. Consultation with Environmental Health and Safety (EHS):

» Before initiating disposal, contact your institution's Environmental Health and Safety (EHS)
department.
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 Inform them of your intent to dispose of a non-hazardous investigational drug.

e Provide the EHS department with a copy of the Pociredir Safety Data Sheet.

o Follow any institution-specific procedures or requirements for waste pickup and disposal.
3. Packaging for Disposal:

e Ensure the waste container is securely sealed to prevent any leakage or dust formation.

e If required by your EHS department, place the primary container into a secondary
containment bin.

o Complete all necessary waste disposal forms or tags as required by your institution and the
designated waste management vendor.

4. Off-site Disposal:

o The packaged Pociredir waste will be collected by your institution's EHS or a licensed
hazardous waste contractor.

e The standard and recommended method for the final disposal of non-hazardous
pharmaceutical waste is incineration by a licensed facility.[2] This ensures the complete
destruction of the active pharmaceutical ingredient.

5. Record Keeping:
e Maintain accurate records of the disposal of Pociredir.

o Documentation should include the quantity of waste disposed of, the date of disposal, and
the name of the EHS personnel or waste contractor who collected the material.

» Retain these records in accordance with your institution's policies and any applicable
regulatory requirements.

Experimental Workflow for Disposal
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The logical flow for the proper disposal of Pociredir is illustrated in the diagram below. This
workflow ensures that all safety and regulatory steps are followed in the correct sequence.

( Generation of Pociredir Waste )

Segregate and Collect in Labeled Container

(Consult with Institutional EHS)

'

( Package Waste Securely )

'

( Arrange for EHS/Contractor Pickup )

Transport to Licensed Incineration Facility

( Complete and File Disposal Records )

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Pociredir.
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Signaling Pathway of Pociredir (for informational
purposes)

To provide further context for researchers handling this compound, the following diagram
illustrates the known signaling pathway of Pociredir. By inhibiting the EED protein, Pociredir
leads to the upregulation of fetal hemoglobin (HbF), which is the therapeutic mechanism for
treating sickle cell disease.

Pociredir (FTX-6058)

(y-globin Gene (HBG))

expression leads to

Fetal Hemoglobin (HbF) Production

Click to download full resolution via product page
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Caption: Simplified signaling pathway of Pociredir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Pociredir: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12754854#pociredir-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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